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Compound of Interest

Compound Name: 1,12-Dibromododecane

Cat. No.: B1294643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,12-Dibromododecane, a
versatile bifunctional alkane used as a key building block in organic synthesis. This document
outlines its chemical and physical properties, provides detailed experimental protocols for its
synthesis, and illustrates its role in synthetic pathways.

Core Compound Properties

1,12-Dibromododecane is a linear hydrocarbon chain with bromine atoms attached to its
terminal carbons.[1] This structure makes it a valuable intermediate for forming a variety of
more complex molecules through reactions such as nucleophilic substitution and the formation
of organometallic reagents.[2]

Quantitative Data Summary

A summary of the key quantitative data for 1,12-Dibromododecane is presented in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C12H24Br2 [11[3114115]
Molecular Weight 328.13 g/mol
CAS Number 3344-70-5 [1][4][6]
Melting Point 38-42 °C [718]
Boiling Point 215 °C at 15 mmHg [6][71I8]
Density 1.3+0.1 g/cm3
White to light yellow powder or
Appearance [11[7]
crystal
Insoluble in water; Soluble in
B organic solvents like ethanol,
Solubility

ether, and hot methanol.[1][5]
[7]

Experimental Protocols

Synthesis of 1,12-Dibromododecane from 1,12-

Dodecanediol

This protocol details a one-step bromination of 1,12-dodecanediol to produce 1,12-

Dibromododecane.[9]

Materials:

e 1,12-dodecanediol (0.1 mol)

Sodium bromide (26 g, 0.25 mol)

Concentrated sulfuric acid (50 mL)

Water (30 mL initially, plus additional for washing)

Anhydrous calcium chloride
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Procedure:

e In a 250 mL three-neck flask, cautiously add 50 mL of concentrated sulfuric acid to 30 mL of
water and allow the solution to cool to room temperature.

e To the cooled sulfuric acid solution, add 1,12-dodecanediol (0.1 mol) and sodium bromide
(26 g, 0.25 mol) with stirring.

e Heat the mixture to reflux and maintain for 4 hours.
 After reflux, cool the reaction mixture to room temperature and add 100 mL of water.
o Transfer the mixture to a separatory funnel and separate the organic layer.

» Wash the organic layer sequentially with equal volumes of concentrated sulfuric acid, water,
saturated sodium bicarbonate solution, and finally, water again.

o Separate the organic layer and dry it over anhydrous calcium chloride for 30 minutes.

o Purify the crude product by vacuum distillation to obtain 1,12-Dibromododecane as a
colorless liquid.[9]

Synthetic Applications & Pathways

1,12-Dibromododecane serves as a precursor in various organic syntheses. Its bifunctional
nature allows it to be a linker molecule or a starting material for creating compounds with
extended carbon chains.

Example Synthetic Pathway: Formation of a Dicationic
Imidazolium Salt

The following diagram illustrates a logical workflow for the synthesis of a dicationic imidazolium
salt starting from 1,12-Dibromododecane, showcasing its role as an alkylating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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